Cas no 1805407-90-2 (Methyl 5-bromo-2-chloromethyl-3-cyanobenzoate)

• Product Name: Methyl 5-bromo-2-chloromethyl-3-cyanobenzoate
• CAS No: 1805407-90-2
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4954673
• Update Time: 2025-06-08

Methyl 5-bromo-2-chloromethyl-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-chloromethyl-3-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)8-3-7(11)2-6(5-13)9(8)4-12/h2-3H,4H2,1H3
• InChI Key： FHJFAUDCSFPHDI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(CCl)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromo-2-chloromethyl-3-cyanobenzoate

Methyl 5-bromo-2-chloromethyl-3-cyanobenzoate (CAS No. 1805407-90-2): A Versatile Intermediate in Modern Chemical Biology

Methyl 5-bromo-2-chloromethyl-3-cyanobenzoate (CAS No. 1805407-90-2) is a highly functionalized aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by the presence of both bromo and chloro substituents along with a cyano group, make it a valuable intermediate for the synthesis of various bioactive molecules. This compound has been extensively explored in the development of novel therapeutic agents, particularly in the realm of small-molecule drug discovery.

The< strong>5-bromo and 2-chloromethyl functional groups on the benzoate core provide excellent handles for further chemical modification, enabling the construction of complex molecular architectures through diverse synthetic strategies. These include Suzuki-Miyaura cross-coupling reactions, nucleophilic substitution reactions, and other palladium-catalyzed transformations. The< strong>3-cyanobenzoate moiety, on the other hand, introduces a polar and electron-withdrawing nature to the molecule, which can influence its pharmacokinetic properties and binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing innovative methodologies for the synthesis of heterocyclic compounds, which are known to exhibit a wide range of biological activities. Methyl 5-bromo-2-chloromethyl-3-cyanobenzoate has emerged as a key building block in this context, facilitating the construction of nitrogen-containing heterocycles such as pyridines, pyrimidines, and triazines. These heterocycles are integral components of many pharmacologically active compounds and have been implicated in various therapeutic applications.

The utility of this compound has been demonstrated in several cutting-edge studies published in leading scientific journals. For instance, researchers have leveraged its< strong>2-chloromethyl group to introduce alkylation functionalities into target molecules, which has been crucial for developing kinase inhibitors and other enzyme-targeted drugs. Additionally, the< strong>5-bromo substituent has been employed in click chemistry approaches, allowing for rapid and efficient assembly of complex structures.

The< strong>3-cyanobenzoate group has also played a pivotal role in modulating the electronic properties of synthesized compounds. This feature has been particularly useful in designing molecules with enhanced binding affinity to biological receptors. For example, modifications involving this moiety have led to the discovery of novel antiviral agents that exhibit potent activity against various viral strains.

The synthesis of Methyl 5-bromo-2-chloromethyl-3-cyanobenzoate itself is an intriguing process that showcases modern synthetic organic chemistry techniques. The starting materials typically include commercially available benzoic acid derivatives, which undergo sequential bromination, chloromethylation, and cyanation reactions under controlled conditions. Advanced catalytic systems have been employed to optimize these transformations, ensuring high yields and minimal byproduct formation.

In conclusion, Methyl 5-bromo-2-chloromethyl-3-cyanobenzoate (CAS No. 1805407-90-2) represents a cornerstone compound in contemporary chemical biology research. Its multifunctional nature and compatibility with a broad spectrum of synthetic methodologies make it an indispensable tool for drug discovery scientists. As our understanding of molecular interactions continues to evolve, this compound is poised to play an even more significant role in the development of next-generation therapeutic agents.